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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790

Get Quote

This technical support center provides a comprehensive guide for researchers, scientists, and

drug development professionals on the preparation and use of a modified BG11 medium that

omits Ethylenediaminetetraacetic acid (EDTA). This formulation is particularly useful for

experiments where the presence of a strong synthetic chelator like EDTA could interfere with

the study of metal toxicity, bioavailability, or the function of specific metal-dependent enzymes.

Frequently Asked Questions (FAQs)
Q1: Why would I need a BG11 medium recipe without EDTA?

A1: Standard BG11 medium includes EDTA to chelate ferric iron and other trace metals,

preventing their precipitation and ensuring their availability to the cultured organisms. However,

in certain experimental contexts, such as studies on metal toxicity, metal ion uptake, or the

activity of metalloenzymes, the strong chelating properties of EDTA can be a confounding

factor. An EDTA-free formulation allows for a more controlled investigation of these processes.

Q2: What is used to replace EDTA in this modified recipe?

A2: In this modified BG11 recipe, EDTA is replaced by a combination of ferric citrate and citric

acid. Citric acid acts as a weaker, biodegradable chelating agent that helps to keep iron and
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other trace metals soluble and bioavailable.[1]

Q3: Will the omission of EDTA affect the growth of my cultures?

A3: The effect of omitting EDTA can depend on the specific organism being cultured. While

many cyanobacteria and algae grow well in this modified medium, the reduced chelating

strength of citric acid compared to EDTA might, in some cases, lead to precipitation of essential

metals over time, potentially limiting their availability. It is advisable to compare the growth of

your organism in both standard and EDTA-free BG11 to determine any significant differences.

Q4: Can I use ferric ammonium citrate instead of ferric citrate?

A4: Yes, in many BG11 formulations, ferric ammonium citrate is used interchangeably with

ferric citrate. Both serve as a source of iron, and the citrate component acts as a chelator.[2]

The key is to ensure the final concentration of iron and citrate is appropriate for your culture.

Experimental Protocols
Modified BG11 Medium without EDTA (Based on the
NCMA recipe)
This protocol outlines the preparation of a 1-liter batch of modified BG11 medium without

EDTA.

Preparation of stock solutions is recommended for accuracy and convenience. Store all stock

solutions at 4°C.
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Stock Solution Compound Amount per 1 L of dH₂O

Ferric Citrate Solution Ferric citrate 6.0 g

Citric acid 6.0 g

Macronutrient Stock Sodium Nitrate (NaNO₃) 150.0 g

Dipotassium Phosphate

(K₂HPO₄)
40.0 g

Magnesium Sulfate

Heptahydrate (MgSO₄·7H₂O)
75.0 g

Calcium Chloride Dihydrate

(CaCl₂·2H₂O)
36.0 g

Sodium Carbonate (Na₂CO₃) 20.0 g

Trace Metal Solution (A5 + Co) Boric Acid (H₃BO₃) 2.86 g

Manganese(II) Chloride

Tetrahydrate (MnCl₂·4H₂O)
1.81 g

Zinc Sulfate Heptahydrate

(ZnSO₄·7H₂O)
0.222 g

Sodium Molybdate Dihydrate

(Na₂MoO₄·2H₂O)
0.39 g

Copper(II) Sulfate

Pentahydrate (CuSO₄·5H₂O)
0.079 g

Cobalt(II) Nitrate Hexahydrate

(Co(NO₃)₂·6H₂O)
0.049 g

Start with Purified Water: To approximately 900 mL of distilled or deionized water (dH₂O),

add the following components while stirring continuously.

Add Ferric Citrate Solution: Add 1 mL of the prepared Ferric Citrate Solution.

Add Macronutrients: Add 1 mL of each of the Macronutrient Stock solutions (K₂HPO₄,

MgSO₄·7H₂O, CaCl₂·2H₂O, and Na₂CO₃).
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Add Sodium Nitrate: Add 1.5 g of solid Sodium Nitrate (NaNO₃) and allow it to dissolve

completely.

Add Trace Metals: Add 1 mL of the Trace Metal Solution.

Adjust Final Volume: Bring the total volume to 1 L with dH₂O.

Sterilization: Autoclave the prepared medium at 121°C for 15 minutes.

Final pH: The final pH of the medium after autoclaving and cooling should be approximately

7.4.

Troubleshooting Guide
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Issue Potential Cause(s) Recommended Solution(s)

Precipitate forms in the

medium after autoclaving.

- High pH during preparation.-

Inadequate chelation of metal

ions.- Incorrect order of

component addition.

- Ensure the pH is not

excessively high before

autoclaving.- Prepare the

Ferric Citrate Solution

separately and add it to the

final medium as instructed.-

Add components in the

specified order to prevent

premature reactions.

Poor or slow culture growth.

- Reduced bioavailability of

trace metals due to weaker

chelation by citrate compared

to EDTA.- The specific

organism may have a high

requirement for certain trace

metals.

- Ensure the Ferric Citrate

Solution is freshly prepared.-

For particularly sensitive

cultures, consider filter-

sterilizing the Ferric Citrate

Solution and adding it to the

autoclaved and cooled

medium to minimize heat-

induced precipitation.- If

growth issues persist, a

standard BG11 medium with

EDTA may be more suitable for

your organism.

The color of the medium is

unusually pale or has a

brownish tint.

- Precipitation of iron.-

Degradation of the Ferric

Citrate Solution.

- Prepare a fresh Ferric Citrate

Solution.- Visually inspect the

medium for any signs of

precipitation before

inoculating.

Visualizing the Workflow
Logical Flow for Preparing EDTA-Free BG11 Medium
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Caption: Workflow for preparing EDTA-free BG11 medium.

Troubleshooting Logic for EDTA-Free BG11 Medium
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Caption: Troubleshooting logic for EDTA-free BG11 medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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